Cas no 834867-96-8 (Benzenepropanoic acid, 4-[2-hydroxy-5-[(1E)-3-methoxy-3-oxo-1-propen-1-yl]phenoxy]-, ethyl ester)

• Product name: Benzenepropanoic acid, 4-[2-hydroxy-5-[(1E)-3-methoxy-3-oxo-1-propen-1-yl]phenoxy]-, ethyl ester
• CAS No: 834867-96-8
• MF: C₂₁H₂₂O₆
• MW: 370.396579982132
• CID: 671030

Benzenepropanoic acid, 4-[2-hydroxy-5-[(1E)-3-methoxy-3-oxo-1-propen-1-yl]phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-[2-hydroxy-5-[(1E)-3-methoxy-3-oxo-1-propenyl]phenoxy]-, ethyl ester
• Benzenepropanoic acid, 4-[2-hydroxy-5-[(1E)-3-methoxy-3-oxo-1-propen-1-yl]phenoxy]-, ethyl ester

• Inchi： 1S/C21H22O6/c1-3-26-21(24)13-7-15-4-9-17(10-5-15)27-19-14-16(6-11-18(19)22)8-12-20(23)25-2/h4-6,8-12,14,22H,3,7,13H2,1-2H3/b12-8+
• InChI Key： RPIFZBLUZMLYHZ-XYOKQWHBSA-N
• SMILES： C1(CCC(OCC)=O)=CC=C(OC2=CC(/C=C/C(OC)=O)=CC=C2O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.024

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers